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molecular formula C11H17Cl3N2 B8776319 1-(4-Chlorobenzyl)piperazine dihydrochloride

1-(4-Chlorobenzyl)piperazine dihydrochloride

Cat. No. B8776319
M. Wt: 283.6 g/mol
InChI Key: XIWNGKJQWRDCIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07576086B2

Procedure details

First of all, a mixture of 4-chlorobenzylchlorine and piperazine was treated according to the general preparation 1 to obtain N-(4-chlorobenzyl) piperazine dihydrochloride, yield 65%, mp 278-280° C. Then, a mixture of the above product (5 g, 20 mmol), KHCO3 (70 mmol) and 2-bromo-1-phenylpropan-1-one (3.96 ml, 26 mmol) in 40 ml of ethanol was refluxed for 8 hours, and then treated according to the general preparation 2 to obtain 6.1 g of N1-(4-chlorobenzyl)-N4-(1-benzoylethyl) piperazine dihydrochloride, yield 59.51%, mp 260-262° C. Finally, a mixture of above compound (1.5 g, 3.45 mmol) and KBH4 (0.74 g, 14 mmol) was treated according to the general preparation 3 to obtain the title compound, yield 65%, mp. 240° C.).
Name
4-chlorobenzylchlorine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
piperazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-(4-chlorobenzyl) piperazine dihydrochloride
Yield
65%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6]Cl)=[CH:4][CH:3]=1.[NH:10]1[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]1>>[ClH:1].[ClH:1].[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][N:10]2[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]2)=[CH:4][CH:3]=1 |f:2.3.4|

Inputs

Step One
Name
4-chlorobenzylchlorine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC=C(CCl)C=C1
Name
piperazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1CCNCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was treated
CUSTOM
Type
CUSTOM
Details
according to the general preparation 1

Outcomes

Product
Name
N-(4-chlorobenzyl) piperazine dihydrochloride
Type
product
Smiles
Cl.Cl.ClC1=CC=C(CN2CCNCC2)C=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 65%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.